Cas no 2411323-95-8 ((E)-4-(Dimethylamino)-N-[2-[(2-phenoxyacetyl)amino]ethyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[2-[(2-phenoxyacetyl)amino]ethyl]but-2-enamide
• CAS No: 2411323-95-8
• MF: C₁₆H₂₃N₃O₃
• MW: 305.37212395668
• CID: 5357339
• Update Time: 2025-05-23

(E)-4-(Dimethylamino)-N-[2-[(2-phenoxyacetyl)amino]ethyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-4-(Dimethylamino)-N-[2-[(2-phenoxyacetyl)amino]ethyl]but-2-enamide
• Z3952172052
• (2E)-4-(dimethylamino)-N-[2-(2-phenoxyacetamido)ethyl]but-2-enamide

• Inchi： 1S/C16H23N3O3/c1-19(2)12-6-9-15(20)17-10-11-18-16(21)13-22-14-7-4-3-5-8-14/h3-9H,10-13H2,1-2H3,(H,17,20)(H,18,21)/b9-6+
• InChI Key： QBSLKXDVPZJCJU-RMKNXTFCSA-N
• SMILES： O(C1C=CC=CC=1)CC(NCCNC(/C=C/CN(C)C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 364
• XLogP3: 0.8
• Topological Polar Surface Area: 70.7

Additional information on (E)-4-(Dimethylamino)-N-[2-[(2-phenoxyacetyl)amino]ethyl]but-2-enamide

(E)-4-(Dimethylamino)-N-[2-[(2-phenoxyacetyl)amino]ethyl]but-2-enamide: A Comprehensive Overview

The compound (E)-4-(Dimethylamino)-N-[2-[(2-phenoxyacetyl)amino]ethyl]but-2-enamide with CAS No. 2411323-95-8 is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a dimethylamino group, a phenoxyacetyl moiety, and an enamide functional group. Its E configuration indicates a specific geometric isomerism, which plays a crucial role in its chemical reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a bioactive molecule in drug discovery. Researchers have explored its ability to interact with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic applications. The dimethylamino group contributes to the molecule's basicity, enhancing its ability to form hydrogen bonds—a critical factor in drug-receptor interactions. Meanwhile, the phenoxyacetyl group introduces aromaticity and hydrophobicity, which are essential for membrane permeability and stability in biological systems.

The synthesis of (E)-4-(Dimethylamino)-N-[2-[(2-phenoxyacetyl)amino]ethyl]but-2-enamide involves a multi-step process that showcases the versatility of modern organic synthesis techniques. Key steps include the formation of the enamide functionality through a condensation reaction and the introduction of the phenoxyacetyl group via nucleophilic substitution. These reactions are carefully optimized to ensure high yields and selectivity, reflecting the sophistication of contemporary chemical synthesis.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the 270–300 nm range, indicative of conjugation within the molecule. This spectral data is valuable for analytical purposes, enabling precise identification and quantification in various chemical and biological assays.

Recent advancements in computational chemistry have allowed researchers to model the molecular interactions of this compound with potential biological targets. Molecular docking studies have revealed that the dimethylamino group can act as a binding motif for certain protein residues, while the phenoxyacetyl group contributes to hydrophobic interactions. These insights are crucial for understanding the compound's mechanism of action and guiding further optimization for therapeutic use.

The application of this compound extends beyond pharmacology into materials science. Its unique structure makes it a candidate for use in advanced materials such as polymers or sensors. For instance, its ability to form hydrogen bonds could be exploited to create self-healing materials or stimuli-responsive systems. Such applications underscore the versatility of this compound across multiple scientific disciplines.

In conclusion, (E)-4-(Dimethylamino)-N-[2-[(2-phenoxyacetyl)amino]ethyl]but-2-enamide (CAS No. 2411323-95-8) is a multifaceted compound with significant potential in both pharmaceutical and materials science domains. Its intricate structure, combined with its bioactive properties, positions it as a valuable tool for researchers seeking innovative solutions in these fields.